4(3H)-Pyrimidinethione, 5-chloro-
Description
4(3H)-Pyrimidinethione, 5-chloro-, also known as 5-chloro-4-thioxo-2,3-dihydropyrimidine, is a heterocyclic compound with a molecular formula of C5H4ClN2S. It has shown potential in various scientific research applications due to its unique properties and mechanism of action.
Scientific Research Applications
Antifungal Applications
The compound has been studied for its potential in antifungal activities . Derivatives of 5-chloro-6-phenylpyridazin-3(2H)-one, which is structurally related to 4(3H)-Pyrimidinethione, have shown effectiveness against various fungal pathogens . This suggests that 4(3H)-Pyrimidinethione, 5-chloro- could be modified to enhance its antifungal properties, potentially leading to new treatments for fungal infections.
Antimicrobial Properties
Research indicates that compounds similar to 4(3H)-Pyrimidinethione, 5-chloro- exhibit antimicrobial features . Imidazo[4,5-b]pyridine derivatives, which share a pyridine core with 4(3H)-Pyrimidinethione, have been explored for their antimicrobial capabilities, hinting at the possibility of 4(3H)-Pyrimidinethione, 5-chloro- serving as a scaffold for developing new antimicrobial agents .
Agricultural Science
In the realm of agricultural science , pyridazine and pyrimidinethione derivatives are known to act as plant virucides, fungicides, and growth regulators. The antifungal properties of these compounds can be harnessed to protect crops and improve agricultural yields .
Cancer Research
There is potential for 4(3H)-Pyrimidinethione, 5-chloro- in cancer research due to the bioactive nature of related pyridazine derivatives. These compounds have been associated with antitumor activities, suggesting that 4(3H)-Pyrimidinethione, 5-chloro- could be investigated for its efficacy against cancer cells .
properties
IUPAC Name |
5-chloro-1H-pyrimidine-6-thione |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3ClN2S/c5-3-1-6-2-7-4(3)8/h1-2H,(H,6,7,8) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QXKSCMNLROLRBM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=S)NC=N1)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H3ClN2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30873567 |
Source
|
| Record name | 5-Chloropyrimidine-4(3H)-thione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30873567 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.60 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4(3H)-Pyrimidinethione, 5-chloro- | |
CAS RN |
811450-24-5 |
Source
|
| Record name | 5-Chloropyrimidine-4(3H)-thione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30873567 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-chloro-3,4-dihydropyrimidine-4-thione | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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